Cas no 80528-41-2 (Phenol, 2,6-bis[[bis(2-pyridinylmethyl)amino]methyl]-4-methyl-)

• Product Name: Phenol, 2,6-bis[[bis(2-pyridinylmethyl)amino]methyl]-4-methyl-
• CAS No: 80528-41-2
• MF: C₃₃H₃₄N₆O
• MW: 530.662666797638
• MDL: MFCD16652516
• CID: 705498
• PubChem ID: 11756790
• Update Time: 2025-10-31

Phenol, 2,6-bis[[bis(2-pyridinylmethyl)amino]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis[[bis(2-pyridinylmethyl)amino]methyl]-4-methyl-
• 2,6-bis[[bis(pyridin-2-ylmethyl)amino]methyl]-4-methylphenol
• 2,6-BIS{[BIS(2-PYRIDYLMETHYL)AMINO]METHYL}-4-METHYLPHENOL
• 2,6-Bis{[bis(2-pyridylmethyl)amino]methyl}-4-methylphenol, for spectrophotometric determination of phosphate, >=97.0% (HPLC)
• 80528-41-2
• DTXSID20471910
• 2,6-bis[bis(2-pyridylmethyl)aminomethyl]-4-methylphenol
• 2,6-Bis((bis(pyridin-2-ylmethyl)amino)methyl)-4-methylphenol
• SCHEMBL179207
• A1-01944
• AKOS027301283
• 2,6-Bis({bis[(pyridin-2-yl)methyl]amino}methyl)-4-methylphenol
• A10553
• DB-181674

• MDL： MFCD16652516
• Inchi： 1S/C33H34N6O/c1-26-18-27(20-38(22-29-10-2-6-14-34-29)23-30-11-3-7-15-35-30)33(40)28(19-26)21-39(24-31-12-4-8-16-36-31)25-32-13-5-9-17-37-32/h2-19,40H,20-25H2,1H3
• InChI Key： SAJIFZPINIDYBV-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1CN(CC1C=CC=CN=1)CC1C=CC=CN=1)CN(CC1C=CC=CN=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 530.27940973g/mol
• Monoisotopic Mass: 530.27940973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.3Ų

Additional information on Phenol, 2,6-bis[[bis(2-pyridinylmethyl)amino]methyl]-4-methyl-

Recent Advances in the Study of Phenol, 2,6-bis[[bis(2-pyridinylmethyl)amino]methyl]-4-methyl- (CAS: 80528-41-2)

Phenol, 2,6-bis[[bis(2-pyridinylmethyl)amino]methyl]-4-methyl- (CAS: 80528-41-2) is a multifunctional organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique polypyridylamine structure, has shown promising potential in various applications, including catalysis, metal ion chelation, and as a scaffold for drug development. Recent studies have explored its physicochemical properties, reactivity, and biological activities, providing new insights into its utility in biomedical research.

One of the key areas of interest is the compound's ability to act as a ligand for transition metal ions, particularly in the context of catalytic and enzymatic mimicry. Research published in the Journal of Inorganic Biochemistry (2023) demonstrated that Phenol, 2,6-bis[[bis(2-pyridinylmethyl)amino]methyl]-4-methyl- forms stable complexes with copper(II) and zinc(II) ions, exhibiting notable catalytic activity in oxidation reactions. These findings suggest potential applications in designing novel metalloenzyme inhibitors or catalysts for synthetic biology.

In the realm of medicinal chemistry, recent investigations have focused on the compound's interactions with biological macromolecules. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of Phenol, 2,6-bis[[bis(2-pyridinylmethyl)amino]methyl]-4-methyl- exhibit moderate inhibitory effects against certain kinase targets, highlighting its potential as a lead compound for kinase inhibitor development. The study utilized molecular docking and in vitro assays to elucidate structure-activity relationships, paving the way for further optimization.

Another significant advancement involves the compound's role in supramolecular chemistry. Researchers have exploited its polypyridylamine framework to construct metal-organic frameworks (MOFs) with tailored porosity and functionality. A recent publication in Chemical Communications (2024) detailed the synthesis of a MOF using Phenol, 2,6-bis[[bis(2-pyridinylmethyl)amino]methyl]-4-methyl- as a building block, which demonstrated selective gas adsorption properties. This opens new avenues for applications in gas storage and separation technologies.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and selectivity for therapeutic applications. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Future directions may include exploring its use in targeted drug delivery systems or as a component of hybrid materials for biomedical engineering.